Cas no 757142-59-9 (2H-Pyrazolo[3,4-b]pyridin-3-ol, 6-methyl- (9CI))

2H-Pyrazolo[3,4-b]pyridin-3-ol, 6-methyl- (9CI) structure
757142-59-9 structure
Product Name:2H-Pyrazolo[3,4-b]pyridin-3-ol, 6-methyl- (9CI)
CAS No:757142-59-9
MF:C7H7N3O
MW:149.149980783463
CID:549302
PubChem ID:12344269
Update Time:2025-04-19

2H-Pyrazolo[3,4-b]pyridin-3-ol, 6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrazolo[3,4-b]pyridin-3-ol, 6-methyl- (9CI)
    • 6-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
    • 1,2-Dihydro-6-methyl-3H-pyrazolo[3,4-b]pyridin-3-one
    • 3-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine
    • SCHEMBL10884409
    • DTXSID801219602
    • 757142-59-9
    • 6-Methyl-1H-pyrazolo[3,4-b]pyridin-3-ol
    • 6-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one
    • 28491-63-6
    • Inchi: 1S/C7H7N3O/c1-4-2-3-5-6(8-4)9-10-7(5)11/h2-3H,1H3,(H2,8,9,10,11)
    • InChI Key: AWDGTOAKGXJCAO-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=C(C)N=C2NN1

Computed Properties

  • Exact Mass: 149.058911855g/mol
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54Ų
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